Cas no 68887-68-3 (1-(7-CARBOXYHEPTYL)IMIDAZOLE)

• Product Name: 1-(7-CARBOXYHEPTYL)IMIDAZOLE
• CAS No: 68887-68-3
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 972417
• PubChem ID: 125737
• Update Time: 2025-10-12

1-(7-CARBOXYHEPTYL)IMIDAZOLE Chemical and Physical Properties

Names and Identifiers

• 1-(7-CARBOXYHEPTYL)IMIDAZOLE
• 1H-Imidazole-1-octanoic acid
• 8-imidazol-1-yloctanoic acid
• 1-Carboxyheptylimidazole
• 8-imidazol-1-yl-octanoic acid
• Carboxyheptylimidazole
• OKY 025
• 68887-68-3
• Q27464127
• N-(7-Carboxyheptyl)-imidazol
• DTXSID40218965
• N-(7-Carboxyheptyl)-imidazol [German]
• E84876
• BS-50944
• 3-Furancarboxylic acid, 4-methyl-2-(trifluoromethyl)-
• KBio1_001708
• SCHEMBL3137867
• CHEMBL1191015
• FT-0726669
• 8-(1H-imidazol-1-yl)octanoic acid
• SpecPlus_000668
• Omega-imidazolyl octanoic acid
• PD075854
• DivK1c_006764
• OKY-025
• BDBM92497
• DA-03584
• 8-(IMIDAZOL-1-YL)OCTANOIC ACID
• DTXCID90141456

• Inchi： 1S/C11H18N2O2/c14-11(15)6-4-2-1-3-5-8-13-9-7-12-10-13/h7,9-10H,1-6,8H2,(H,14,15)
• InChI Key： OUQGDTNNZRAKIB-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCN1C=NC=C1)=O

Computed Properties

• Exact Mass: 210.13700
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Color/Form: 。
• PSA: 55.12000
• LogP: 2.30830
• Solubility: 。

Additional information on 1-(7-CARBOXYHEPTYL)IMIDAZOLE

1-(7-CARBOXYHEPTYL)IMIDAZOLE: A Comprehensive Overview

The compound with CAS No 68887-68-3, commonly referred to as 1-(7-CARBOXYHEPTYL)IMIDAZOLE, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the chemical structure, synthesis methods, and the latest research findings related to 1-(7-CARBOXYHEPTYL)IMIDAZOLE.

The molecular structure of 1-(7-CARBOXYHEPTYL)IMIDAZOLE consists of an imidazole ring, a heterocyclic aromatic compound with two nitrogen atoms, and a 7-carboxyheptyl substituent. The imidazole ring is known for its stability and ability to form hydrogen bonds, making it a versatile building block in organic synthesis. The 7-carboxyheptyl group introduces additional functionality, such as increased solubility in polar solvents and the potential for further chemical modifications.

Recent studies have explored the synthesis of 1-(7-CARBOXYHEPTYL)IMIDAZOLE through various routes, including condensation reactions and catalytic processes. One notable approach involves the reaction of an aldehyde with an amine derivative in the presence of a suitable catalyst to form the imidazole ring. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The applications of 1-(7-CARBOXYHEPTYL)IMIDAZOLE are diverse and expanding rapidly due to its unique properties. In the pharmaceutical industry, this compound has been investigated as a potential drug delivery agent due to its ability to encapsulate hydrophobic drugs within its structure. Additionally, it has shown promise in the development of novel materials for electronic devices, such as organic light-emitting diodes (OLEDs), where its electronic properties play a crucial role.

Recent research has also highlighted the potential of 1-(7-CARBOXYHEPTYL)IMIDAZOLE in agricultural applications. Studies have demonstrated that this compound can act as a plant growth regulator, enhancing crop yield under stress conditions such as drought or salinity. This discovery opens new avenues for sustainable agriculture and food security.

In terms of environmental impact, 1-(7-CARBOXYHEPTYL)IMIDAZOLE has been found to degrade under specific conditions, reducing its persistence in the environment. However, further studies are required to fully understand its ecological footprint and ensure safe disposal practices.

The structural versatility of 1-(7-CARBOXYHEPTYL)IMIDAZOLE makes it an attractive candidate for further research and development. Its ability to form hydrogen bonds and its compatibility with various functional groups make it a valuable tool in organic synthesis and material science.

In conclusion, 1-(7-CARBOXYHEPTYL)IMIDAZOLE (CAS No 68887-68-3) is a versatile compound with promising applications across multiple industries. As research continues to uncover new properties and uses for this molecule, its significance in the scientific community is expected to grow significantly.